1-[4-Amino-2-(trifluoromethyl)phenyl]-3-pyrrolidinol

• IUPAC Name: 1-[4-amino-2-(trifluoromethyl)phenyl]pyrrolidin-3-ol
• InChI: InChI=1S/C11H13F3N2O/c12-11(13,14)9-5-7(15)1-2-10(9)16-4-3-8(17)6-16/h1-2,5,8,17H,3-4,6,15H2
• InChI Key: DWGVBUOKDUXKOM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1O)C2=C(C=C(C=C2)N)C(F)(F)F
• Molecular Formula: C11H13F3N2O
• Molecular Weight: 246.23 g/mol
• CAS No.: 1220019-17-9

Description

1-[4-Amino-2-(trifluoromethyl)phenyl]-3-pyrrolidinol, also known as 1-(4-aminotrifluoromethylphenyl)-3-pyrrolidinol, is a novel synthetic compound with a wide range of applications in scientific research. It has been studied for its potential therapeutic applications in various medical fields such as neurology, psychiatry, and oncology. 1-(4-aminotrifluoromethylphenyl)-3-pyrrolidinol is a structural analog of the neurotransmitter dopamine, and has been studied for its ability to interact with the dopamine receptor system. This compound has also been studied for its potential anti-inflammatory, anti-cancer, and anti-microbial properties.

Scientific Research Applications

Polymer Synthesis and Characterization

• 1-[4-Amino-2-(trifluoromethyl)phenyl]-3-pyrrolidinol is used in the synthesis of polyimides. These polyimides exhibit significant solubility, thermal stability, and desirable dielectric properties. For example, the polyimides synthesized using this compound demonstrate high solubility in organic solvents and stable thermal properties, making them suitable for industrial applications (Chung, Tzu, & Hsiao, 2006).

Organic Synthesis

• The compound plays a crucial role in organic synthesis, particularly in the formation of various heterocyclic compounds. It has been utilized in reactions leading to the creation of regioisomeric 1H-Pyrrolo[3,2-b]pyridines, showcasing its utility in producing structurally diverse molecules (De Rosa, Arnold, Hartline, Truong, Verner, & Wang, 2015).

Catalysis and Chemical Reactions

• This compound is integral in the development of catalytic processes. For instance, it has been used in the synthesis of alkyl methyl ketones, demonstrating its potential in catalyzing reactions with high regio- and enantioselectivity, which is essential in producing pharmaceuticals and fine chemicals (Chowdhury & Ghosh, 2009).

Anticancer Research

• Its derivatives have been studied for their anticancer properties. Novel compounds synthesized from it showed significant activity against various cancer cell lines, indicating its potential in the development of new anticancer agents (Hafez & El-Gazzar, 2020).

Drug Development

• Amino analogs of this compound have been synthesized for improved solubility while retaining high affinity for specific biological receptors, making it an important molecule in the development of new drugs with better pharmacological profiles (Konkel, Packiarajan, Chen, Topiwala, Jimenez, Talisman, Coate, & Walker, 2006).

Mechanism of Action

Target of Action

Similar compounds have been found to interact with multiple receptors

Mode of Action

It is known that the compound interacts with its targets, leading to changes in cellular processes . The specifics of these interactions and the resulting changes are subject to ongoing research.

Biochemical Pathways

Similar compounds have been found to influence a variety of biological activities

Pharmacokinetics

A related compound showed that the area under the plasma concentration-time curve (auc0-∞) and maximum plasma concentration (cmax) increased proportionally with the dose, but the clearance (cl) remained unchanged within the tested doses after single dose administration

Result of Action

A related compound was found to inhibit proliferation and induce differentiation in various types of cancer cells

Action Environment

It is known that environmental factors can significantly impact the pharmacokinetics and pharmacodynamics of many compounds

Biochemical Analysis

Biochemical Properties

1-[4-Amino-2-(trifluoromethyl)phenyl]-3-pyrrolidinol plays a crucial role in biochemical reactions by interacting with various enzymes, proteins, and other biomolecules. It has been observed to interact with enzymes involved in metabolic pathways, such as cytochrome P450 enzymes, which are responsible for the oxidation of organic substances. The compound’s trifluoromethyl group enhances its binding affinity to these enzymes, leading to significant biochemical interactions .

Cellular Effects

This compound influences various cellular processes, including cell signaling pathways, gene expression, and cellular metabolism. Studies have shown that it can modulate the PI3K/AKT signaling pathway, leading to changes in cell proliferation and apoptosis . Additionally, it affects gene expression by interacting with transcription factors, thereby altering the expression of genes involved in cell cycle regulation and metabolic processes .

Molecular Mechanism

The molecular mechanism of this compound involves its binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression. The compound binds to specific receptors on the cell surface, triggering a cascade of intracellular signaling events. It has been found to inhibit certain enzymes, such as protein kinases, which play a critical role in cell signaling and regulation . This inhibition leads to downstream effects on gene expression and cellular functions.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. The compound exhibits stability under normal storage conditions but may degrade under extreme conditions such as high temperature or light exposure . Long-term studies have shown that it can have sustained effects on cellular function, including prolonged inhibition of cell proliferation and induction of apoptosis .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, it has been observed to promote cell differentiation and growth arrest, while at higher doses, it can induce apoptosis and exhibit toxic effects . Threshold effects have been noted, where a specific dosage range is required to achieve the desired therapeutic effects without causing adverse reactions .

Metabolic Pathways

This compound is involved in several metabolic pathways, interacting with enzymes such as cytochrome P450 and other oxidoreductases . These interactions lead to the formation of metabolites that can further participate in biochemical reactions. The compound’s presence can alter metabolic flux and influence the levels of various metabolites within the cell .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through interactions with specific transporters and binding proteins . These interactions facilitate its localization to specific cellular compartments, where it can exert its biochemical effects. The compound’s distribution is influenced by its chemical properties, such as solubility and affinity for cellular membranes .

Subcellular Localization

The subcellular localization of this compound is critical for its activity and function. It has been found to localize in the cytoplasm and nucleus, where it interacts with various biomolecules to modulate cellular processes . Post-translational modifications and targeting signals play a role in directing the compound to specific subcellular compartments, enhancing its efficacy in biochemical reactions .